Cas no 23799-87-3 (Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1))
23799-87-3 structure
Product Name:Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1)
CAS No:23799-87-3
MF:C12H15Cl2NS
MW:276.22519993782
CID:281918
PubChem ID:211999
Update Time:2025-04-19
Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1)
- 2-(5-chloro-1-benzothiophen-3-yl)-N,N-dimethylethanamine,hydrochloride
- DTXSID10178481
- 23799-87-3
- 5-Chloro-N,N-dimethylbenzo(b)thiophene-3-ethylamine hydrochloride
- Benzo(b)thiophene-3-ethylamine, 5-chloro-N,N-dimethyl-, hydrochloride
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- Inchi: 1S/C12H14ClNS.ClH/c1-14(2)6-5-9-8-15-12-4-3-10(13)7-11(9)12;/h3-4,7-8H,5-6H2,1-2H3;1H
- InChI Key: FPJKJUYJJFSTFW-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(=CS2)CCN(C)C.Cl
Computed Properties
- Exact Mass: 275.03045
- Monoisotopic Mass: 275.030226
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.5
Experimental Properties
- Boiling Point: 344.4°Cat760mmHg
- Flash Point: 162.1°C
- PSA: 3.24
Benzo[b]thiophene-3-ethanamine,5-chloro-N,N-dimethyl-, hydrochloride (1:1) Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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